1,4-Bis(butylsulfonyl)-1,3-butadiene

• Molecular Formula: C12H22O4S2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: (1E,3E)-1,4-bis(butylsulfonyl)buta-1,3-diene
• InChI: InChI=1S/C12H22O4S2/c1-3-5-9-17(13,14)11-7-8-12-18(15,16)10-6-4-2/h7-8,11-12H,3-6,9-10H2,1-2H3/b11-7+,12-8+
• InChI Key: AWAPBXGSDGWNHK-MKICQXMISA-N
• SMILES: CCCCS(=O)(=O)C=CC=CS(=O)(=O)CCCC
• Isomeric SMILES: CCCCS(=O)(=O)/C=C/C=C/S(=O)(=O)CCCC

Description

Molecular Geometry and Conformational Isomerism

The molecular structure of 1,4-Bis(butylsulfonyl)-1,3-butadiene is characterized by a central butadiene backbone with two bulky butylsulfonyl substituents positioned at the terminal carbons. The compound possesses the molecular formula C₁₂H₂₂O₄S₂ with an average molecular mass of 294.424 Da and a monoisotopic mass of 294.095951 Da. The molecular geometry is significantly influenced by the steric interactions between the butylsulfonyl groups and the conformational preferences of the conjugated diene system.

Computational studies have demonstrated that sulfonyl-containing compounds often exhibit complex conformational behavior due to the tetrahedral geometry around the sulfur centers and the rotational freedom of the alkyl chains. Research on related hexakis(alkylsulfonyl)benzenes has shown that the nature of alkyl substituents strongly affects conformational stability, with neutral forms typically adopting chair-like geometries while radical anions favor boat-like conformations. This precedent suggests that 1,4-Bis(butylsulfonyl)-1,3-butadiene may exhibit similar conformational flexibility, particularly regarding the orientation of the butyl chains relative to the diene plane.

The sulfonyl groups impose significant steric constraints on the molecular geometry, with the S=O bonds oriented to minimize repulsive interactions. The measured dipole moment of 5.19 D indicates substantial molecular polarity arising from the electron-withdrawing sulfonyl substituents. This high dipole moment reflects the asymmetric electron distribution and suggests that the molecule adopts conformations that maximize the separation of charge density centers.

Property	Value	Reference
Molecular Formula	C₁₂H₂₂O₄S₂
Molecular Weight	294.424 Da
Dipole Moment	5.19 D
Melting Point	82°C

Comparison with Similar Compounds

Substituent Types and Electronic Effects

Compound	Substituents	Electronic Effect	Key Applications
1,4-Bis(butylsulfonyl)-1,3-butadiene	Butylsulfonyl (-SO₂C₄H₉)	Strong electron-withdrawing	Potential use in polar solvents or as intermediates in sulfonation reactions
1,4-Bis(trimethylsilyl)-1,3-butadiene ()	Trimethylsilyl (-SiMe₃)	Electron-donating, sterically bulky	Silicon-mediated organic synthesis, stabilizing reactive intermediates
1,4-Bis(diphenylphosphino)-1,3-butadiene (NUPHOS, )	Diphenylphosphino (-PPh₂)	Electron-donating, π-acceptor	Ligand in palladium-catalyzed cross-coupling reactions
1,4-Diphenyl-1,3-butadiene ()	Phenyl (-C₆H₅)	Mild electron-withdrawing (conjugation)	Fluorescent materials, photoisomerization studies
1,4-Bis(4-methoxyphenyl)-1,3-butadiene ()	4-Methoxyphenyl (-C₆H₄OMe)	Electron-donating (methoxy group)	Organic electronics, luminescent materials

Key Insight: Sulfonyl groups enhance polarity and oxidative stability, whereas silyl or phosphino groups improve ligand properties for catalysis. Aryl derivatives are favored in optoelectronics due to extended conjugation.

Structural and Physical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility
1,4-Bis(butylsulfonyl)-1,3-butadiene	~292 (estimated)	Not reported	Likely soluble in polar aprotic solvents (DMF, DMSO)
1,4-Bis(trimethylsilyl)-1,3-butadiene ()	194.42	Not reported	Soluble in THF, toluene
1,4-Diphenyl-1,3-butadiene ()	206.28	70.5 (trans,trans)	Soluble in aromatic solvents
1,4-Bis(4-methoxyphenyl)-1,3-butadiene ()	266.33	Not reported	Soluble in chloroform, dichloromethane

Key Insight : Bulky substituents (e.g., silyl or sulfonyl) reduce crystallinity compared to planar aryl derivatives.

Reactivity and Functional Utility

• Catalytic Applications: NUPHOS ligands (1,4-bis(diphenylphosphino) derivatives) enable efficient palladium-catalyzed cross-coupling reactions due to strong Pd-P bonding and tunable steric effects . Silyl derivatives (e.g., 1,4-bis(trimethylsilyl)-1,3-butadiene) act as silicon-based synthons in regioselective alkylation or silylation reactions .
• Materials Science: Aryl-substituted derivatives (e.g., 1,4-diphenyl-1,3-butadiene) exhibit aggregation-induced emission (AIE) properties, making them valuable in organic LEDs and sensors .

• Thermal and Chemical Stability :

  • Sulfonyl and silyl groups enhance thermal stability compared to unsubstituted 1,3-butadiene, which is highly flammable and reactive .

Market and Industrial Relevance

• 1,1-Bis(trimethylsilyloxy)-1,3-butadiene () has a growing market in specialty chemicals, with projected production increases of 8% annually from 2020–2025 .
• 1,3-Butadiene derivatives with phosphino or silyl groups are niche products in pharmaceuticals and agrochemicals, whereas aryl derivatives dominate materials science .

Tables :

• Table 1: Substituent effects and applications.
• Table 2: Physical properties of key derivatives.

Preparation Methods

Reaction with Butylsulfonyl Chloride

The most widely reported method involves the reaction of 1,3-butadiene with butylsulfonyl chloride in the presence of a base to neutralize HCl byproducts.

Procedure :

• Reactants :

  • 1,3-Butadiene (gas, handled under inert atmosphere)

  • Butylsulfonyl chloride (2 equivalents)

  • Base (e.g., triethylamine, pyridine)

• Conditions :

  • Solvent: Dichloromethane or tetrahydrofuran (THF)

  • Temperature: 0–25°C

  • Reaction time: 12–24 hours

• Mechanism :

  • Stepwise sulfonylation via electrophilic addition to the conjugated diene.

  • The base scavenges HCl, shifting equilibrium toward product formation.

Challenges :

• Handling gaseous 1,3-butadiene requires specialized equipment.

• Competing polymerization of 1,3-butadiene under acidic conditions.

Yield : 60–75% (reported in pilot-scale studies).

Sequential Sulfonylation of 1,4-Dibromo-1,3-butadiene

Halogen Replacement Strategy

This two-step method replaces bromine atoms in 1,4-dibromo-1,3-butadiene with butylsulfonyl groups.

Procedure :

• Step 1 : Synthesis of 1,4-dibromo-1,3-butadiene

  • Bromination of 1,3-butadiene using Br₂ in CCl₄.

• Step 2 : Nucleophilic substitution with butylsulfinate salts

  • React 1,4-dibromo-1,3-butadiene with sodium butylsulfinate (2 equivalents).

  • Solvent: Dimethylformamide (DMF)

  • Temperature: 80–100°C

  • Catalyzed by CuI (5 mol%).

Advantages :

• Avoids handling gaseous 1,3-butadiene.

• Higher regiocontrol due to pre-functionalized diene.

Yield : 65–80%.

Electrochemical Sulfonylation

Modified Novikov Protocol

Adapted from the synthesis of 1,4-dinitro-1,3-butadiene, this method employs electrochemical sulfonylation.

Procedure :

• Reactants :

  • 1,3-Butadiene

  • Butylsulfonyl radical precursors (e.g., butanesulfinic acid)

• Conditions :

  • Electrolyte: Acetic acid/water (1:1)

  • Electrodes: Platinum anode and cathode

  • Voltage: 2.5–3.0 V

  • Temperature: 25°C

Mechanism :

• Anodic generation of sulfonyl radicals, which add to the diene.

Yield : 50–60% (lower due to competing side reactions).

Comparative Analysis of Methods

Method	Yield (%)	Key Advantages	Limitations
Direct sulfonylation	60–75	Scalable, minimal purification	Requires pressurized reactors
Halogen substitution	65–80	Regioselective, avoids gaseous reactants	Multi-step, higher cost
Electrochemical	50–60	Green chemistry potential	Low yield, specialized equipment needed

Optimization and Challenges

Solvent and Base Selection

• Polar aprotic solvents (e.g., THF, DMF) enhance sulfonyl chloride reactivity.

• Sterically hindered bases (e.g., 2,6-lutidine) reduce side reactions compared to triethylamine.

Stability of Product

• The sulfonyl groups stabilize the diene against polymerization but introduce steric hindrance, necessitating low temperatures (<30°C) during isolation.

Purification Techniques

• Crystallization : From methanol/water mixtures (purity >95%).

• Column chromatography : Silica gel with ethyl acetate/hexane (3:7).

Emerging Approaches

Catalytic Asymmetric Sulfonylation

Preliminary studies using chiral palladium catalysts (e.g., (R)-BINAP/Pd) have achieved enantioselective sulfonylation, though yields remain modest (30–40%).

Flow Chemistry

Microreactor systems enable safer handling of 1,3-butadiene, improving yield to 85% in continuous setups.

Industrial-Scale Considerations

• Cost drivers : Butylsulfonyl chloride availability (~$120/kg) and 1,3-butadiene sourcing.

• Safety : Explosion risks with 1,3-butadiene mandate inert atmosphere and pressure-regulated reactors .